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Compound of Interest

Compound Name: Antibacterial agent 145

Cat. No.: B12381237 Get Quote

This guide provides crucial safety and logistical information for the handling of Antibacterial
agent 145, a synthetic antimicrobial peptide referred to as OP-145 in scientific literature.[1][2]

The following procedures are based on best practices for handling potentially hazardous

biological and chemical agents in a research laboratory setting.

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is the final barrier in preventing

exposure to hazardous materials and is essential when handling Antibacterial agent 145.[3][4]

The selection of PPE should be based on a thorough risk assessment of the planned

procedures.[5][6]

Table 1: Recommended Personal Protective Equipment for Handling Antibacterial Agent 145
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Body Area PPE Recommendation Rationale

Eyes & Face
Safety glasses with side

shields or a face shield.[3][6][7]

Protects against splashes or

aerosols of the agent.

Hands
Nitrile or latex gloves (non-

powdered).[5]

Provides a barrier against skin

contact. Nitrile is often

preferred due to its chemical

resistance.

Body
Laboratory coat or a long-

sleeved gown.[3][6]

Protects skin and personal

clothing from contamination.

Respiratory

A surgical mask or N95

respirator may be necessary

for procedures that generate

aerosols.

To prevent inhalation of the

agent. The choice depends on

the risk assessment of aerosol

generation.[3]

Operational Plan for Handling and Use
A systematic approach to handling Antibacterial agent 145 will minimize the risk of exposure

and contamination.

Preparation and Handling
Designated Area: Conduct all work with Antibacterial agent 145 in a designated area, such

as a chemical fume hood or a biological safety cabinet, especially when manipulating stock

solutions or generating aerosols.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[8]

Hygiene Practices: Wash hands thoroughly with soap and water after handling the agent and

before leaving the laboratory.[9] Contaminated work clothing should not be allowed out of the

workplace.[8]

Experimental Workflow Diagram
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Waste Generated
(Liquid or Solid)

Is it a sharp?

Place in Puncture-Proof
Sharps Container

Yes

Is it liquid waste?

No

Dispose as Chemical Waste
per Institutional Guidelines

Collect in Labeled,
Leak-Proof Container

Yes

Collect in Biohazard/
Chemical Waste Bag

No

Autoclave if necessary
for decontamination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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